![molecular formula C9H6Br3N3O2 B1459628 Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate CAS No. 1252597-77-5](/img/structure/B1459628.png)
Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate
Overview
Description
Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate (ETBI) is a brominated heterocyclic compound that has been studied for its potential applications in various scientific fields. ETBI is a colorless solid that has a molecular weight of 437.22 g/mol and a melting point of 127–130 °C. ETBI is a synthetic compound that has been used in a variety of research projects and studies, including those involving the synthesis of new drugs, the study of the mechanism of action of pharmaceuticals, and the investigation of biochemical and physiological effects.
Scientific Research Applications
Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate has been used in a variety of scientific research projects and studies. For example, it has been used to synthesize new drugs, to study the mechanism of action of pharmaceuticals, and to investigate biochemical and physiological effects. In addition, Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate has been used to study the inhibition of enzymes, such as cytochrome P450 and proteases, and to investigate the effects of brominated compounds on the environment.
Mechanism of Action
The mechanism of action of Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate is not yet fully understood. However, it is believed that Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate may act as an inhibitor of enzymes, such as cytochrome P450 and proteases, by binding to their active sites and preventing them from functioning properly. In addition, Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate may act as an environmental pollutant, as it is known to be toxic to aquatic organisms.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate are not yet fully understood. However, some studies have suggested that Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate may have a toxic effect on aquatic organisms and may also be a potential environmental pollutant. In addition, Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate may also act as an inhibitor of enzymes, such as cytochrome P450 and proteases, by binding to their active sites and preventing them from functioning properly.
Advantages and Limitations for Lab Experiments
The main advantage of using Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate in laboratory experiments is that it is a relatively inexpensive compound that can be synthesized in a two-step process. In addition, Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate can be used to study the inhibition of enzymes, such as cytochrome P450 and proteases, and to investigate the effects of brominated compounds on the environment.
However, there are some limitations to using Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate in laboratory experiments. For example, the mechanism of action of Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate is not yet fully understood, and the biochemical and physiological effects of Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate are still being investigated. In addition, Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate may be toxic to aquatic organisms, and thus it should be handled with care.
Future Directions
The future directions for research on Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate include further investigation of its mechanism of action, biochemical and physiological effects, and potential environmental impacts. In addition, further research is needed to determine the optimal conditions for its synthesis and to explore its potential applications in the pharmaceutical and environmental sciences. Other future directions include the development of new methods to synthesize Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate and the investigation of its potential therapeutic effects. Finally, further research is needed to explore the potential of Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate as an inhibitor of enzymes, such as cytochrome P450 and proteases.
properties
IUPAC Name |
ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Br3N3O2/c1-2-17-9(16)5-7(12)15-3-4(10)13-6(11)8(15)14-5/h3H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUMQKBLOZHEDGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N2C=C(N=C(C2=N1)Br)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Br3N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.87 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-Fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]acetamide](/img/structure/B1459558.png)
